Cas no 863595-12-4 (4-chloro-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 863595-12-4
• MF: C₁₉H₁₄ClN₃O₂S₂
• MW: 415.916360378265
• CID: 6144124
• PubChem ID: 16825209
• Update Time: 2025-06-18

4-chloro-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• AKOS024597135
• 4-chloro-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• 863595-12-4
• 4-chloro-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• 4-chloro-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• F0695-0210

• Inchi： 1S/C19H14ClN3O2S2/c1-12-15(18-22-17-6-3-11-21-19(17)26-18)4-2-5-16(12)23-27(24,25)14-9-7-13(20)8-10-14/h2-11,23H,1H3
• InChI Key： KAFKNAWMDGUQDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C=CC=C(C2=NC3=CC=CN=C3S2)C=1C)(=O)=O

Computed Properties

• Exact Mass: 415.0215967g/mol
• Monoisotopic Mass: 415.0215967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 109Ų

Additional information on 4-chloro-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

Professional Introduction to 4-chloro-N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863595-12-4)

4-chloro-N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 863595-12-4, represents a fusion of aromatic and heterocyclic scaffolds, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of this compound incorporates several key functional groups that contribute to its chemical reactivity and biological profile. The presence of a chloro substituent at the fourth position of the benzene ring, along with a sulfonamide moiety, enhances its potential as an intermediate in the synthesis of more complex pharmacophores. Additionally, the incorporation of a 1,3-thiazolo[5,4-b]pyridine core introduces a nitrogen-rich heterocycle that is frequently explored in medicinal chemistry for its ability to interact with biological targets.

In recent years, there has been growing interest in the development of sulfonamide derivatives as therapeutic agents due to their diverse biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of atoms in 4-chloro-N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide suggests that it may exhibit similar properties, making it a valuable compound for further pharmacological studies.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions has been crucial in constructing the desired molecular framework. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of various functional groups with minimal side reactions.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques have been employed to predict the binding interactions between 4-chloro-N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide and potential biological targets. These studies have provided valuable insights into its mechanism of action and have guided the design of more effective derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For instance, it could be utilized as a building block for the development of novel organic semiconductors or as a component in drug delivery systems. The ability to functionalize its structure further enhances its versatility and opens up new avenues for research.

In conclusion, 4-chloro-N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863595-12-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its complex structure and diverse functional groups make it a promising candidate for further investigation. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an important role in advancing our understanding of organic chemistry and its impact on society.